Cas no 53868-56-7 (3-Hydroxy-propionamidine Hydrochloride)

3-Hydroxy-propionamidine Hydrochloride structure
53868-56-7 structure
Product Name:3-Hydroxy-propionamidine Hydrochloride
CAS No:53868-56-7
Molecular Formula:C3H8N2O.HCl
Molecular Weight:124.56936
MDL:MFCD08752292
CID:890008

3-Hydroxy-propionamidine Hydrochloride Properties

Names and Identifiers

    • 3-Hydroxypropanimidamide hydrochloride
    • 3-HYDROXY-PROPIONAMIDINE HCL
    • 3‐HYDROXY‐PROPIONAMIDINE HCL
    • 3-hydroxypropanamidine hydrochloride
    • 3-Hydroxy-propionamidin, Hydrochlorid
    • 3-hydroxy-propionamidine hydrochloride
    • AB48909
    • AC1Q3CRJ
    • AG-B-97235
    • CTK7D2019
    • MDL: MFCD08752292

Computed Properties

  • Exact Mass: 124.04047
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 124.04
  • Heavy Atom Count: 7
  • Complexity: 52.8
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 2
  • Topological Polar Surface Area: 70.1A^2

Experimental Properties

  • LogP: 0.90680
  • PSA: 70.1
  • Boiling Point: 239.9°C at 760 mmHg
  • Flash Point: 98.9°C

3-Hydroxy-propionamidine Hydrochloride Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00DC0R-100mg
3-HYDROXY-PROPIONAMIDINE HCL
53868-56-7 95%
100mg
$155.00 2024-04-30
A2B Chem LLC
AG21307-50mg
3-Hydroxypropanimidamide hydrochloride
53868-56-7 93%
50mg
$121.00 2024-04-19
abcr
AB288225-250mg
3-Hydroxy-propionamidine hydrochloride; .
53868-56-7
250mg
€316.00 2025-02-20
Ambeed
A460504-100mg
3-Hydroxypropanimidamide hydrochloride
53868-56-7 95%
100mg
$73.0 2025-03-04
Chemenu
CM308637-1g
3-Hydroxypropanimidamide hydrochloride
53868-56-7 95%
1g
$*** 2023-05-30
Enamine
EN300-55807-0.05g
3-hydroxypropanimidamide hydrochloride
53868-56-7 93%
0.05g
$80.0
eNovation Chemicals LLC
D194173-10g
3-Hydroxy-propionamidine HCl
53868-56-7 95%
10g
$635 2021-10-20
TRC
H386850-25mg
3-Hydroxy-propionamidine Hydrochloride
53868-56-7
25mg
$ 70.00 2022-06-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1640840-1g
3-Hydroxypropanimidamide hydrochloride
53868-56-7 98%
1g
¥1026.00 2024-05-09

3-Hydroxy-propionamidine Hydrochloride Related Literature

53868-56-7 (3-Hydroxy-propionamidine Hydrochloride) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:53868-56-7)3-Hydroxy-propionamidine Hydrochloride
A1235452
Purity:99%/99%
Quantity:250mg/1g
Price($):237/639